Cas no 4072-38-2 (2-chloro-9-(5-deoxyhexofuranosyl)-9H-purin-6-amine)

• Product Name: 2-chloro-9-(5-deoxyhexofuranosyl)-9H-purin-6-amine
• CAS No: 4072-38-2
• MF: C₁₁H₁₄ClN₅O₄
• MW: 315.712960720062
• CID: 926092
• PubChem ID: 260449
• Update Time: 2025-04-19

2-chloro-9-(5-deoxyhexofuranosyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-9-(5-deoxyhexofuranosyl)-9H-purin-6-amine
• NSC91743
• DTXSID20961144
• NSC-91743
• 4072-38-2

• Inchi： 1S/C11H14ClN5O4/c12-11-15-8(13)5-9(16-11)17(3-14-5)10-7(20)6(19)4(21-10)1-2-18/h3-4,6-7,10,18-20H,1-2H2,(H2,13,15,16)
• InChI Key： OTIWWXRGHUOAAX-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)C1C(C(C(CCO)O1)O)O)N

Computed Properties

• Exact Mass: 315.07300
• Monoisotopic Mass: 315.0734316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 139.54000
• LogP: -0.35530